molecular formula C5H7NO B8228825 (1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one

(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one

Cat. No. B8228825
M. Wt: 97.12 g/mol
InChI Key: KHLMVJUFZYQPEP-QWWZWVQMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one is a useful research compound. Its molecular formula is C5H7NO and its molecular weight is 97.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Nonnarcotic Analgesic Agents :

    • A series of 1-aryl-3-azabicyclo[3.1.0]hexanes, including "(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one", have been synthesized and studied for their analgesic properties. The most potent compound in this series, Bicifadine, has shown significant analgesic potency and is undergoing clinical trials (Epstein et al., 1981).
  • Aromatase Inhibitory Activity :

    • Compounds including "this compound" have been tested for their ability to inhibit human placental aromatase, an enzyme crucial for converting androgens to estrogens. These compounds have shown promise as potential drugs for endocrine therapy in hormone-dependent tumors, such as breast cancer (Staněk et al., 1991).
  • Synthesis Techniques :

    • Various synthesis techniques have been explored for creating derivatives of 3-azabicyclo[3.1.0]hexan-2-ones. These include methods like Sonogashira cross-coupling, 5-exo-dig cyclization, and ionic hydrogenation, which offer new pathways for generating these compounds (de Carné-Carnavalet et al., 2013).
  • Intramolecular Cyclopropanation :

    • Intramolecular cyclopropanation of N-allyl enamine carboxylates has been developed to synthesize 3-azabicyclo[3.1.0]hex-2-enes. This research also delves into oxidative cyclopropane ring-opening for the synthesis of substituted pyridines and diastereoselective reduction to azabicyclo[3.1.0]hexanes (Toh et al., 2014).
  • Biological Activity in Natural Products :

    • The 1-azabicyclo[3.1.0]hexane ring structure, a component of compounds like "this compound", plays a crucial role in the biological activities of natural products, such as ficellomycin, against bacteria, fungi, and tumors. The study of its biosynthesis revealed that the modification of the ring structure is essential for its biological activity (Kurosawa et al., 2020).

properties

IUPAC Name

(1R,5S)-3-azabicyclo[3.1.0]hexan-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H7NO/c7-5-4-1-3(4)2-6-5/h3-4H,1-2H2,(H,6,7)/t3-,4-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHLMVJUFZYQPEP-QWWZWVQMSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2C1C(=O)NC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1[C@H]2[C@@H]1C(=O)NC2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H7NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

97.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one
Reactant of Route 2
(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one
Reactant of Route 3
(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one
Reactant of Route 4
(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one
Reactant of Route 5
(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one
Reactant of Route 6
(1R,5S)-3-Azabicyclo[3.1.0]hexan-2-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.